Cas no 27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-)

2-Cyclopenten-1-one, 3-acetyl- structure
27326-88-1 structure
Product Name:2-Cyclopenten-1-one, 3-acetyl-
CAS No:27326-88-1
MF:C7H8O2
MW:124.137222290039
CID:1429688
PubChem ID:11205750
Update Time:2025-04-20

2-Cyclopenten-1-one, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 3-acetyl-
    • 3-acetylcyclopent-2-en-1-one
    • SCHEMBL2600397
    • 3-acetylcyclopent-2-enone
    • 27326-88-1
    • DTXSID40458607
    • Inchi: 1S/C7H8O2/c1-5(8)6-2-3-7(9)4-6/h4H,2-3H2,1H3
    • InChI Key: DNWHNEMQSUQAQB-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(C)=O)CC1

Computed Properties

  • Exact Mass: 124.05244
  • Monoisotopic Mass: 124.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

2-Cyclopenten-1-one, 3-acetyl- Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd